3-[(Trichloromethylthio)(trifluoromethyl)amino]benzoyl fluoride, 80%

• IUPAC Name: 3-[trichloromethylsulfanyl(trifluoromethyl)amino]benzoyl fluoride
• InChI: InChI=1S/C9H4Cl3F4NOS/c10-8(11,12)19-17(9(14,15)16)6-3-1-2-5(4-6)7(13)18/h1-4H
• InChI Key: FYIBBTDFNNADQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N(C(F)(F)F)SC(Cl)(Cl)Cl)C(=O)F
• Molecular Formula: C9H4Cl3F4NOS
• Molecular Weight: 356.5 g/mol

Description

3-[(Trichloromethylthio)(trifluoromethyl)amino]benzoyl fluoride, 80% (3-[(TCTFMA)BF], 80%) is an organofluorine compound and a reagent for the synthesis of various organic compounds. It is used in organic synthesis and as a catalyst in a variety of reactions. 3-[(TCTFMA)BF], 80% has a wide range of applications in the pharmaceutical, agricultural, and food industries. It is also used in the synthesis of organic materials, such as polymers, dyes, and coatings.

Mechanism of Action

The mechanism of action of 3-[(TCTFMA)BF], 80% is not well understood. It is believed that it acts as a catalyst in the synthesis of organic compounds. It is also believed to be able to react with certain enzymes, inhibiting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(TCTFMA)BF], 80% are not fully understood. It is believed to have an inhibitory effect on certain enzymes, which may affect the metabolism of certain compounds. It is also believed to be able to interact with certain proteins, which may affect their structure and function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(TCTFMA)BF], 80% in laboratory experiments include its low toxicity, low cost, and ease of use. It is also relatively stable and can be stored at room temperature. The main limitation of using this reagent is its low solubility in aqueous solutions.

Future Directions

The potential future directions of research involving 3-[(TCTFMA)BF], 80% include further investigation into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted into its potential applications in the pharmaceutical, agricultural, and food industries. Other potential areas of research include the development of new synthetic methods using 3-[(TCTFMA)BF], 80% and the development of new catalysts and inhibitors based on the reagent.

Synthesis Methods

The synthesis of 3-[(TCTFMA)BF], 80% is accomplished by reacting trichloromethylthio trifluoromethyl amine (TCTFMA) with benzoyl fluoride (BF) in a solvent system. The reaction is carried out at room temperature and the product is isolated by filtration. The reaction is usually conducted in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

3-[(TCTFMA)BF], 80% is used in a variety of scientific research applications, including the synthesis of organic compounds and the study of enzyme-inhibitor interactions. It is also used in the synthesis of peptides and other biologically active compounds. In addition, it is used in the synthesis of pharmaceuticals, agrochemicals, and food additives.